Cas no 839691-53-1 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 839691-53-1
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6225468
• PubChem ID: 2994034
• Update Time: 2025-06-29

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide
• F1813-0316
• AKOS000463852
• AP-970/43376452
• 839691-53-1
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide
• CCG-317745

• Inchi： 1S/C18H18N2O3S/c1-10-5-6-11(2)16-15(10)19-18(24-16)20-17(21)12-7-8-13(22-3)14(9-12)23-4/h5-9H,1-4H3,(H,19,20,21)
• InChI Key： HZMYKBIHBOJKOH-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=C(C=2)OC)OC)=O)=NC2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide

N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)-3,4-Dimethoxybenzamide: A Comprehensive Overview

The compound CAS No 839691-53-1, also known as N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide consists of a benzothiazole ring system substituted with methyl groups at positions 4 and 7. The benzamide portion of the molecule is further substituted with methoxy groups at positions 3 and 4 on the aromatic ring. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic properties that make it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide could be a promising candidate for developing new therapeutic agents. The presence of methoxy groups in the molecule further enhances its bioavailability and pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Studies have demonstrated that benzothiazole derivatives can act as effective fungicides and insecticides. The methyl substitutions in the benzothiazole ring system contribute to its stability under environmental conditions, making it suitable for agricultural use.

The synthesis of CAS No 839691-53-1 involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are crucial for scaling up production to meet the growing demand for this compound in various industries.

From a materials science perspective, the unique electronic properties of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide make it an interesting candidate for applications in optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb and emit light at specific wavelengths makes it highly versatile in these applications.

Furthermore, the compound has been studied for its role in catalysis. Its ability to act as a ligand in transition metal complexes has opened new avenues for asymmetric catalysis and enantioselective reactions. This property is particularly valuable in the pharmaceutical industry where enantiomerically pure compounds are often required.

In conclusion, CAS No 839691-53-1, or N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery, agrochemicals, materials science, and catalysis. As research continues to uncover new potentials for this compound, its significance in various industries is expected to grow further.